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Compound of Interest

Compound Name: Ethyl cyanoglyoxylate-2-oxime

Cat. No.: B8817799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl cyanoglyoxylate-2-oxime, also known as Oxyma, is a versatile reagent in medicinal

chemistry, primarily recognized for its role as a highly efficient and safe additive in peptide

synthesis.[1][2][3] It serves as a non-explosive alternative to traditional coupling reagents like

1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt).[1][3] Beyond its

well-established application in amide bond formation, ethyl cyanoglyoxylate-2-oxime is a

valuable precursor for the synthesis of various heterocyclic compounds with potential

therapeutic activities. This document provides detailed application notes and experimental

protocols for its use in peptide synthesis and in the synthesis of bioactive pyridazinone

derivatives.
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Property Value Reference

CAS Number 3849-21-6 [2]

Molecular Formula C₅H₆N₂O₃ [2]

Molecular Weight 142.11 g/mol [2]

Appearance Light yellow crystals or chunks [2]

Melting Point 130-132 °C [2][4]

Storage +2°C to +8°C [4]

Application 1: Peptide Coupling Additive
Ethyl cyanoglyoxylate-2-oxime is widely used to enhance the efficiency of carbodiimide-

mediated peptide bond formation, minimizing racemization and improving reaction rates.[1][2] It

is particularly valuable in both solution-phase and solid-phase peptide synthesis.

Mechanism of Action in Peptide Coupling
During peptide synthesis, carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-

(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid of an amino acid. This

activation can lead to side reactions and racemization. Ethyl cyanoglyoxylate-2-oxime acts

as a nucleophile that intercepts the activated carboxylic acid to form an oxime ester

intermediate. This intermediate is more stable and less prone to side reactions, and it readily

reacts with the amino group of the incoming amino acid to form the desired peptide bond with

high fidelity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

